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Compound of Interest

Compound Name: 3-Ethynylpyridine

Cat. No.: B1295601 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like 3-Ethynylpyridine are paramount for ensuring a

secure laboratory environment and maintaining regulatory compliance. This guide provides

essential safety and logistical information, offering a clear, step-by-step procedure for the

proper disposal of 3-Ethynylpyridine.

Immediate Safety Considerations
3-Ethynylpyridine is a flammable solid that can cause skin, eye, and respiratory irritation.[1][2]

Therefore, adherence to strict safety protocols is non-negotiable. Always handle this compound

in a well-ventilated area or a chemical fume hood. Personal Protective Equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times.

[1]

Quantitative Safety Data
The following table summarizes key quantitative data for 3-Ethynylpyridine. This information

is crucial for risk assessment and safe handling in a laboratory setting.
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Property Value Source

Flash Point
56.67 °C (134.0 °F) - closed

cup
[1][3]

Melting Point 39-40 °C

Boiling Point 83-84 °C at 30 mmHg

Occupational Exposure Limits

(OEL)

Not established for 3-

Ethynylpyridine.

Step-by-Step Disposal Protocol
The recommended method for the disposal of 3-Ethynylpyridine is through a licensed

hazardous waste disposal company. Under no circumstances should this chemical be disposed

of down the drain or in regular trash.

1. Waste Identification and Segregation:

Collect waste 3-Ethynylpyridine, including any contaminated materials (e.g., absorbent

pads from a spill), in a dedicated, properly labeled hazardous waste container.

The container must be made of a compatible material, such as glass, and have a secure,

sealable lid.

Do not mix 3-Ethynylpyridine waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

2. Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Ethynylpyridine".

Include the approximate quantity of waste and the date of accumulation.

Indicate the associated hazards: "Flammable Solid" and "Irritant".

3. Storage of Waste:
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Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from sources of ignition, such as heat, sparks, and open

flames.

Ensure the storage area is inaccessible to unauthorized personnel.

4. Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to schedule a pickup.

Provide the contractor with a full inventory of the waste, including the chemical name and

quantity.

5. Documentation:

Maintain meticulous records of all hazardous waste generated and disposed of. This

includes the chemical name, quantity, and date of disposal. These records are often a legal

requirement and are essential for good laboratory practice.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected

area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.

Containment: For small spills, use a non-combustible absorbent material like sand or earth to

contain the spill. Do not use combustible materials like paper towels.

Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container. Use non-sparking tools.
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Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting all

cleaning materials as hazardous waste.

Reporting: Report the spill to your supervisor and your institution's EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethynylpyridine.
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Caption: Workflow for the safe disposal of 3-Ethynylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-乙炔基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]

2. 3-Ethynylpyridine | C7H5N | CID 186003 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 3-ETHYNYLPYRIDINE - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of 3-Ethynylpyridine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295601#3-ethynylpyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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